Methyl 3-(5-methylfuran-2-yl)prop-2-enoate

• CAS RN: 64154-14-9
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: methyl 3-(5-methylfuran-2-yl)prop-2-enoate
• InChI: InChI=1S/C9H10O3/c1-7-3-4-8(12-7)5-6-9(10)11-2/h3-6H,1-2H3
• InChI Key: GKCKXICSLSTPSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)OC

Description

Methyl 3-(5-methylfuran-2-yl)prop-2-enoate is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction and post treatment were carried out in the same manner as described in Example 21 except that 30 ml of 2-methylfuran was used instead of 30 ml of furan, the amount of methyl acrylate was changed to 1.015 g and the reaction temperature was changed to 200° C. From a fraction eluted with benzene/hexane (4/1) was obtained 0.51 g of methyl β-(5-methyl-2-furyl)acrylate (2) (the yield was 26%).